Cas no 178556-83-7 (1H-Pyrazole-4-carbothioamide,3-amino-N-methyl-)

• Product Name: 1H-Pyrazole-4-carbothioamide,3-amino-N-methyl-
• CAS No: 178556-83-7
• MF: C₅H₈N₄S
• MW: 156.208818435669
• CID: 112914
• PubChem ID: 10534918
• Update Time: 2025-04-18

1H-Pyrazole-4-carbothioamide,3-amino-N-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carbothioamide,3-amino-N-methyl-
• 1H-Pyrazole-4-carbothioamide, 3-amino-N-methyl-
• 3-Amino-N-methyl-1H-pyrazole-4-carbimidothioic acid
• 5-amino-N-methyl-1H-pyrazole-4-carbothioamide
• CHEMBL319422
• 178556-83-7

• Inchi： 1S/C5H8N4S/c1-7-5(10)3-2-8-9-4(3)6/h2H,1H3,(H,7,10)(H3,6,8,9)
• InChI Key： IYPJVZZHXZLOKX-UHFFFAOYSA-N
• SMILES： S=C(C1C=NNC=1N)NC

Computed Properties

• Exact Mass: 156.04714
• Monoisotopic Mass: 156.04696745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 98.8Ų

Experimental Properties

• PSA: 66.73

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles